Cas no 1000575-67-6 (5,7-Dichlorothiazolo[4,5-d]pyrimidin-2-sulfonic acid (4-chlorobenzyl)amide)

5,7-Dichlorothiazolo[4,5-d]pyrimidin-2-sulfonic acid (4-chlorobenzyl)amide structure
1000575-67-6 structure
Product Name:5,7-Dichlorothiazolo[4,5-d]pyrimidin-2-sulfonic acid (4-chlorobenzyl)amide
CAS No:1000575-67-6
MF:C12H7Cl3N4O2S2
MW:409.698576211929
CID:3157590
PubChem ID:26598656
Update Time:2025-04-21

5,7-Dichlorothiazolo[4,5-d]pyrimidin-2-sulfonic acid (4-chlorobenzyl)amide Chemical and Physical Properties

Names and Identifiers

    • 5,7-Dichlorothiazolo[4,5-d]pyrimidin-2-sulfonic acid (4-chlorobenzyl)amide
    • 5,7-Dichloro-N-(4-chlorobenzyl)thiazolo[4,5-d]pyrimidine-2-sulfonamide
    • 1000575-67-6
    • MDL: MFCD09877856
    • Inchi: 1S/C12H7Cl3N4O2S2/c13-7-3-1-6(2-4-7)5-16-23(20,21)12-19-10-8(22-12)9(14)17-11(15)18-10/h1-4,16H,5H2
    • InChI Key: YMWSXIWGLHBMAN-UHFFFAOYSA-N
    • SMILES: ClC1C2=C(N=C(N=1)Cl)N=C(S2)S(NCC1C=CC(=CC=1)Cl)(=O)=O

Computed Properties

  • Exact Mass: 407.908
  • Monoisotopic Mass: 407.908
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 4
  • Complexity: 513
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 122A^2
  • XLogP3: 4.3

5,7-Dichlorothiazolo[4,5-d]pyrimidin-2-sulfonic acid (4-chlorobenzyl)amide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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5,7-dichloro-N-[(4-chlorophenyl)methyl]-[1,3]thiazolo[4,5-d]pyrimidine-2-sulfonamide
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